Cas no 1806987-51-8 (3-(Difluoromethyl)-2-methoxy-5-methylpyridine-4-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-methoxy-5-methylpyridine-4-sulfonyl chloride
• CAS No: 1806987-51-8
• MF: C₈H₈ClF₂NO₃S
• MW: 271.668827056885
• CID: 4895641
• Update Time: 2025-10-28

3-(Difluoromethyl)-2-methoxy-5-methylpyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-5-methylpyridine-4-sulfonyl chloride

• Inchi： 1S/C8H8ClF2NO3S/c1-4-3-12-8(15-2)5(7(10)11)6(4)16(9,13)14/h3,7H,1-2H3
• InChI Key： LCINEYAFXZYCEO-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=CN=C(C=1C(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on 3-(Difluoromethyl)-2-methoxy-5-methylpyridine-4-sulfonyl chloride

3-(Difluoromethyl)-2-methoxy-5-methylpyridine-4-sulfonyl chloride: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2-methoxy-5-methylpyridine-4-sulfonyl chloride, identified by the CAS number 1806987-51-8, is a highly specialized organic chemical. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in organic synthesis. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a methoxy group at position 2, a methyl group at position 5, and a sulfonyl chloride group at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in various fields, particularly in the development of advanced materials and pharmaceuticals. The presence of the sulfonyl chloride group makes it an excellent electrophilic reagent, enabling it to participate in nucleophilic substitution reactions. This property has been leveraged in the synthesis of bioactive molecules, where precise control over substitution patterns is crucial. For instance, researchers have utilized this compound to synthesize novel sulfonamide derivatives with potential applications as inhibitors of key enzymes involved in metabolic disorders.

The methoxy and methyl substituents on the pyridine ring play a significant role in modulating the electronic properties of the molecule. The methoxy group introduces electron-donating effects, which can influence the reactivity of the sulfonyl chloride group. Conversely, the methyl group provides steric hindrance, which can be exploited to control regioselectivity in substitution reactions. These features make 3-(Difluoromethyl)-2-methoxy-5-methylpyridine-4-sulfonyl chloride a valuable building block in medicinal chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving halogenation, substitution, and oxidation reactions. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and purities. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the difluoromethyl group onto the pyridine ring. Such advancements in synthetic methodology underscore the importance of this compound as a versatile intermediate in organic synthesis.

The application of 3-(Difluoromethyl)-2-methoxy-5-methylpyridine-4-sulfonyl chloride extends beyond traditional organic synthesis. Recent research has explored its use as a precursor for functional materials, such as polymers and nanoparticles. The sulfonyl chloride group can be converted into sulfonate esters or sulfonamides, which are valuable for constructing biocompatible materials with tailored properties. For instance, sulfonamide-based polymers derived from this compound have demonstrated promising results in drug delivery systems due to their biodegradability and controlled release capabilities.

In addition to its synthetic applications, this compound has also been studied for its environmental impact. The degradation pathways of sulfonyl chlorides in aqueous environments have been investigated to assess their potential toxicity and persistence. Results indicate that under certain conditions, this compound undergoes hydrolysis to form less hazardous byproducts. However, further research is required to fully understand its environmental fate and develop strategies for safe handling and disposal.

From a commercial perspective, 3-(Difluoromethyl)-2-methoxy-5-methylpyridine-4-sulfonyl chloride is available from various chemical suppliers as a research-grade material. Its availability has facilitated its use in academic and industrial settings alike. Researchers interested in exploring its potential applications are encouraged to consult recent literature for detailed protocols and case studies.

In conclusion, 3-(Difluoromethyl)-2-methoxy-5-methylpyridine-4-sulfonyl chloride is a versatile and intriguing compound with a wide range of applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for advancing research in drug discovery, polymer chemistry, and environmental science. As ongoing studies continue to uncover new possibilities for this compound, its significance in the scientific community is expected to grow further.